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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-13C-3

Cat. No.: B12398484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-Acetyl-D-glucosamine-13C-3,
a stable isotope-labeled monosaccharide crucial for advancements in metabolic research and
drug development. This document details its chemical properties, identifies key suppliers, and
outlines its significant applications, particularly in metabolic flux analysis and the study of O-
GIcNAc cycling.

Core Compound Details

N-Acetyl-D-glucosamine-13C-3 is a derivative of N-Acetyl-D-glucosamine where the carbon
atom at the third position of the glucosamine ring is replaced with a stable carbon-13 (*3C)
isotope. This isotopic labeling allows for the precise tracing of the molecule through various
metabolic pathways without interfering with biological processes.

CAS Number: 478529-39-4[1]

Quantitative Data Summary

For ease of comparison, the following table summarizes the key quantitative data for N-Acetyl-
D-glucosamine-13C-3.
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Property Value Reference

CAS Number 478529-39-4 [1]

Molecular Formula C713CH1sNOs MedChemExpress
Molecular Weight ~222.20 g/mol Santa Cruz Biotechnology
Appearance White to off-white solid General Supplier Information
Purity Typically =98% General Supplier Information
Storage -20°C General Supplier Information

Key Suppliers

Several reputable suppliers specialize in isotopically labeled compounds and offer N-Acetyl-D-
glucosamine-13C-3. Researchers are advised to request a certificate of analysis from their
chosen supplier to ensure the quality and isotopic enrichment of the compound.

 MedChemExpress: A prominent supplier of a wide range of research chemicals and
biochemicals, including various isotopically labeled compounds.[1]

e Omicron Biochemicals, Inc.: Specializes in the custom synthesis of stable isotope-labeled
carbohydrates, nucleosides, and their derivatives.

o Santa Cruz Biotechnology, Inc.: A leading provider of biochemicals for life science research.

Applications in Research and Development

The primary utility of N-Acetyl-D-glucosamine-13C-3 lies in its application as a tracer in
metabolic studies. The 13C label enables researchers to track the incorporation and conversion
of this sugar derivative in cellular processes using techniques such as mass spectrometry and
nuclear magnetic resonance (NMR) spectroscopy.

Metabolic Flux Analysis

Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates of metabolic
reactions within a biological system. By introducing 13C-labeled substrates like N-Acetyl-D-
glucosamine-13C-3, scientists can trace the flow of carbon atoms through metabolic networks.
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This provides a detailed understanding of cellular metabolism under various physiological and
pathological conditions. The data generated from these studies are invaluable for identifying
metabolic bottlenecks, elucidating drug mechanisms of action, and discovering novel
therapeutic targets.

Investigating O-GIcNAc Cycling

O-GIcNAcylation is a dynamic post-translational modification where a single N-
acetylglucosamine molecule is attached to serine or threonine residues of nuclear and
cytoplasmic proteins. This process, known as O-GIcNAc cycling, is crucial for regulating a
multitude of cellular processes, including signal transduction, transcription, and protein stability.
Dysregulation of O-GIcNAc cycling has been implicated in several diseases, including cancer,
diabetes, and neurodegenerative disorders.[2][3][4][5]

N-Acetyl-D-glucosamine-13C-3 serves as a vital tool for studying the dynamics of O-
GIcNAcylation. By labeling the pool of UDP-GIcNAc, the donor substrate for O-GIcNAc
transferase (OGT), researchers can monitor the turnover rates of this modification on specific
proteins and gain insights into the intricate interplay between metabolism and cellular signaling.

Experimental Protocols and Methodologies

The following sections provide a generalized workflow and a conceptual signaling pathway
relevant to the use of N-Acetyl-D-glucosamine-13C-3 in metabolic labeling studies.

General Metabolic Labeling Workflow

This workflow outlines the fundamental steps for a typical metabolic labeling experiment using
N-Acetyl-D-glucosamine-13C-3. Specific parameters such as cell type, incubation time, and
concentration of the labeled substrate should be optimized for each experimental system.
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General Metabolic Labeling Workflow
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A generalized workflow for metabolic labeling experiments.
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Hexosamine Biosynthesis and O-GIcNAcylation

Pathway

The diagram below illustrates the entry of N-Acetyl-D-glucosamine into the hexosamine

biosynthesis pathway, leading to the formation of UDP-GIcNAc and subsequent protein O-

GIcNAcylation. The position of the 3C label from N-Acetyl-D-glucosamine-13C-3 is

highlighted.

Hexosamine Biosynthesis and O-GIcNAcylation Pathway
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Entry of labeled GIcNAc into the O-GIcNAcylation cycle.

This guide serves as a foundational resource for researchers embarking on studies involving N-
Acetyl-D-glucosamine-13C-3. For specific applications and detailed experimental procedures,
consulting peer-reviewed literature and the technical documentation provided by suppliers is
highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Role of O-linked N-acetylglucosamine protein modification in cellular (patho)physiology -
PMC [pmc.ncbi.nim.nih.gov]

¢ 3. O-GIcNAc Cycling: A Link Between Metabolism and Chronic Disease - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. O-Linked B-N-Acetylglucosamine (O-GIcNAc): Extensive Crosstalk with Phosphorylation
to Regulate Signaling and Transcription in Response to Nutrients and Stress - PMC
[pmc.ncbi.nlm.nih.gov]

* 5. O-GIcNAc cycling: implications for neurodegenerative disorders - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to N-Acetyl-D-
glucosamine-13C-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398484#n-acetyl-d-glucosamine-13c-3-cas-
number-and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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